Cas no 1490262-04-8 (tert-butyl 5-methylpyridine-3-carboxylate)

• Product Name: tert-butyl 5-methylpyridine-3-carboxylate
• CAS No: 1490262-04-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD21254310
• CID: 5244057
• Update Time: 2025-10-28

tert-butyl 5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-methylnicotinate
• tert-butyl 5-methylpyridine-3-carboxylate

• MDL： MFCD21254310
• Inchi： 1S/C11H15NO2/c1-8-5-9(7-12-6-8)10(13)14-11(2,3)4/h5-7H,1-4H3
• InChI Key： IDSOXHFVYXSXEF-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC(C)=C1)(=O)OC(C)(C)C

Additional information on tert-butyl 5-methylpyridine-3-carboxylate

Introduction to tert-butyl 5-methylpyridine-3-carboxylate (CAS No. 1490262-04-8)

tert-butyl 5-methylpyridine-3-carboxylate (CAS No. 1490262-04-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of tert-butyl 5-methylpyridine-3-carboxylate consists of a pyridine ring substituted with a methyl group at the 5-position and a tert-butyl ester group at the 3-position. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for various applications in drug discovery and organic synthesis.

Recent studies have highlighted the potential of tert-butyl 5-methylpyridine-3-carboxylate in the development of anti-inflammatory and anti-cancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, research conducted at the National Institutes of Health (NIH) has shown that certain analogs of tert-butyl 5-methylpyridine-3-carboxylate possess selective cytotoxicity against cancer cells, particularly in breast and lung cancer models.

In the realm of synthetic chemistry, tert-butyl 5-methylpyridine-3-carboxylate serves as a valuable building block for the synthesis of more complex molecules. Its tert-butyl ester group can be readily hydrolyzed to yield the corresponding carboxylic acid, which can then be further functionalized through various chemical transformations. This versatility makes it an essential reagent in the synthesis of bioactive compounds and pharmaceutical intermediates.

The stability and solubility properties of tert-butyl 5-methylpyridine-3-carboxylate are also noteworthy. It is stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). These properties facilitate its use in a wide range of chemical reactions and purification processes.

In terms of safety and handling, while tert-butyl 5-methylpyridine-3-carboxylate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be provided to minimize exposure risks.

The commercial availability of tert-butyl 5-methylpyridine-3-carboxylate has also contributed to its widespread use in research laboratories and industrial settings. Several reputable chemical suppliers offer high-purity grades of this compound, ensuring consistent quality for both academic and commercial applications.

In conclusion, tert-butyl 5-methylpyridine-3-carboxylate (CAS No. 1490262-04-8) is a promising compound with diverse applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features, coupled with its stability and solubility properties, make it an invaluable tool for researchers working on the development of new therapeutic agents and advanced materials.